Cas no 20074-80-0 (5-Chloropentanal)

• Product Name: 5-Chloropentanal
• CAS No: 20074-80-0
• MF: C₅H₉ClO
• MW: 120.577360868454
• MDL: MFCD09753736
• CID: 252983
• PubChem ID: 643048
• Update Time: 2025-04-19

5-Chloropentanal Chemical and Physical Properties

Names and Identifiers

• 5-Chloropentanal
• pentanal, 5-chloro-
• 5-Chlorovaleraldehyde
• 5-Chloro-pentanal
• AK110863
• 5-chloranylpentanal
• zlchem 154
• 5-chloropentan-1-one
• delta-chlorovaleraldehyde
• ZLB0143
• ZNLHWEDEIKEQDK-UHFFFAOYSA-N
• FCH968685
• VZ30250
• SY024458
• U884
• AX8168381
• AB0019522
• ST24029457
• A814222
• InChI=1/C5H9ClO/c6-4-2-1-
• MFCD09753736
• AS-17389
• AMY772
• EN300-206280
• InChI=1/C5H9ClO/c6-4-2-1-3-5-7/h5H,1-4H
• 20074-80-0
• CS-W005195
• FT-0658576
• SCHEMBL832100
• AKOS006383593
• DTXSID20349105
• DTXCID40300177
• DB-027015

• MDL： MFCD09753736
• Inchi： 1S/C5H9ClO/c6-4-2-1-3-5-7/h5H,1-4H2
• InChI Key： ZNLHWEDEIKEQDK-UHFFFAOYSA-N
• SMILES： ClCCCCC=O

Computed Properties

• Exact Mass: 120.03427
• Monoisotopic Mass: 120.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 45.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 1

Experimental Properties

• Density: 1.006
• Boiling Point: 172 ºC
• Flash Point: 67 ºC
• PSA: 17.07